Cas no 17773-66-9 (Butane,2,2-dichloro-3-methyl-)

• Product Name: Butane,2,2-dichloro-3-methyl-
• CAS No: 17773-66-9
• MF: C₅H₁₀Cl₂
• MW: 141.038899898529
• CID: 235105
• PubChem ID: 28766
• Update Time: 2025-04-19

Butane,2,2-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane,2,2-dichloro-3-methyl-
• 2,2-Dichloro-3-methylbutane
• Butane, 2,2-dichloro-3-methyl-
• dichloroisopentane
• DTXSID00170373
• 17773-66-9
• SCHEMBL3321786

• Inchi： 1S/C5H10Cl2/c1-4(2)5(3,6)7/h4H,1-3H3
• InChI Key： WIQMOFSSJHPXIK-UHFFFAOYSA-N
• SMILES： ClC(C)(C(C)C)Cl

Computed Properties

• Exact Mass: 140.0161
• Monoisotopic Mass: 140.015956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.1

Experimental Properties

• Density: 1.0900
• Melting Point: -75.05°C (estimate)
• Boiling Point: 149.59°C (estimate)
• Flash Point: 25.3°C
• Refractive Index: 1.4600
• PSA: 0